3,4'-Dichloropropiophenone
Overview
Description
3,4-Dichloropropiophenone (3,4-DCPP) is an organic compound belonging to the class of phenones. It is a colorless solid that is soluble in organic solvents such as ethanol, acetone, and ethyl acetate. It is used as a starting material for the synthesis of various compounds, including pharmaceuticals, dyes, and other organic compounds. It has been studied for its potential applications in the scientific research and laboratory experiments.
Scientific Research Applications
Synthesis of Pesticide Intermediates
- Key Intermediate for Pesticide Synthesis : 3,4'-Dichloropropiophenone is a crucial intermediate in the synthesis of the pesticide Indoxacarb. An improved synthesis method includes its preparation by reacting 3-chloropropionyl chloride with chlorobenzene in an aluminium chloride catalyst. This process is important for industrial-scale production due to its suitability over other methods like column chromatography separation (Jing, 2012).
Environmental and Health Impact Studies
- Study of Phenolic Compounds : While not directly related to this compound, research has been conducted on various chlorophenols, which are chemically related compounds. These studies involve the investigation of their behavior in different environments and their impact on health. For instance, studies have looked into the adsorption behavior of chlorophenols, indicating their potential environmental and health impacts (Ku & Lee, 2000).
Application in Analytical Methods
- Electrochemical Analysis : Research involving the electrochemical behavior of chlorophenols, which could be related to this compound, shows potential applications in analytical chemistry. For example, studies on the electro-oxidation of chlorophenols on composite electrodes can inform the development of analytical methods for detecting these compounds in various samples (Pigani et al., 2007).
Chemical Process Optimization
- Synthesis and Copolymerization : The synthesis of novel compounds using phenoxy ring-substituted isopropyl phenylcyanoacrylates, which might be derived from similar compounds like this compound, shows the compound's potential in chemical process optimization and the creation of new materials with specific properties (Whelpley et al., 2022).
Safety and Hazards
According to the safety data sheet, if inhaled, the person should be moved into fresh air and given artificial respiration if not breathing . In case of skin contact, wash off with soap and plenty of water . If swallowed, rinse mouth with water . It is also advised to avoid dust formation and breathing in vapors, mist, or gas .
Properties
IUPAC Name |
3-chloro-1-(4-chlorophenyl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Cl2O/c10-6-5-9(12)7-1-3-8(11)4-2-7/h1-4H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYFJBHFMQODYBC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CCCl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Cl2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70192608 |
Source
|
| Record name | 3,4'-Dichloropropiophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70192608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
3946-29-0 |
Source
|
| Record name | 3-Chloro-1-(4-chlorophenyl)-1-propanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3946-29-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,4'-Dichloropropiophenone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003946290 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3946-29-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36074 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3,4'-Dichloropropiophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70192608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4'-dichloropropiophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.399 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3,4'-DICHLOROPROPIOPHENONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R2CZE36L2E | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 3,4'-Dichloropropiophenone in the synthesis of Indoxacarb?
A: this compound serves as a crucial building block in the multi-step synthesis of Indoxacarb []. The process involves the reaction of this compound with sulfuric acid, leading to the formation of 5-chloro-2,3-dihydro-1H-inden-1-one. This intermediate is further reacted to ultimately yield Indoxacarb. This synthetic route highlights the importance of this compound in obtaining the desired insecticide.
Q2: Can you elaborate on the synthesis of this compound as described in the research?
A: The research outlines an improved method for synthesizing this compound []. This method involves the Friedel-Crafts acylation reaction of chlorobenzene with 3-chloropropionyl chloride in the presence of aluminium chloride as a catalyst. This reaction yields the desired this compound.
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